Cas no 4431-54-3 ( )

• Product Name: &nbsp
• CAS No: 4431-54-3
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 929421
• PubChem ID: 281625
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(Aminocarbonyl)-2-ethylbutyric acid
• 2-carbamoyl-2-ethylbutanoic acid
• 2,2-Diaethyl-malonamidsaeure
• 2,2-Diaethylmalonsaeuremonoamid
• 2,2-diethyl-malonamic acid
• 2-carbamoyl-2-ethyl-butanoic acid
• AC1L5USY
• AC1Q5ISL
• AR-1D9897
• Butanoic acid, 2-(aminocarbonyl)-2-ethyl-
• CTK1D6952
• Diethyl-malonsaeure-monoamid
• Malonamic acid, 2,2-diethyl-
• NSC134483
• DS-003979
• ZFQTUMHIWMHIFF-UHFFFAOYSA-N
• DTXSID10300048
• 2,2-Diethylmalonoic acid monoamide
• AKOS006295785
• 4431-54-3
• NSC-134483
• 2-(Aminocarbonyl)-2-ethylbutanoic acid #
• SCHEMBL8604881
• Butyric acid, 2-carbamoyl-2-ethyl-
•  

• Inchi： 1S/C7H13NO3/c1-3-7(4-2,5(8)9)6(10)11/h3-4H2,1-2H3,(H2,8,9)(H,10,11)
• InChI Key： ZFQTUMHIWMHIFF-UHFFFAOYSA-N
• SMILES： OC(C(C(N)=O)(CC)CC)=O

Computed Properties

• Exact Mass: 159.08959
• Monoisotopic Mass: 159.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 349°C at 760 mmHg
• Flash Point: 164.9°C
• Refractive Index: 1.479
• PSA: 80.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids